Cas no 5651-90-1 (4-Methyl-phenyl propargyl ether)

• Product Name: 4-Methyl-phenyl propargyl ether
• CAS No: 5651-90-1
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• CID: 370951
• PubChem ID: 326592
• Update Time: 2025-10-05

4-Methyl-phenyl propargyl ether Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methyl-4-(2-propyn-1-yloxy)-
• 1-methyl-4-prop-2-ynoxybenzene
• 1-Methyl-4-(2-propynyloxy)benzene
• 1-methyl-4-(prop-2-yn-1-yloxy)benzene
• 1-methyl-4-(prop-2-ynyloxy)benzene
• 3-(4-Methylphenyloxy)-1-propyne
• 3-(p-methylphenoxy)-1-propyne
• 4-Methyl-phenyl propargyl ether
• p-[(3-prop-1-ynyl)oxy]toluene
• p-Propargyloxytoluene
• EN300-71297
• 5651-90-1
• 4-Methyl-phenylpropargylether
• NSC-298261
• 1-Methyl-4-(2-propynyloxy)benzene #
• 1-METHYL-4-PROP-2-YNOXY-BENZENE
• DTXSID50315934
• AKOS008018909
• C78308
• SCHEMBL384212
• NSC298261
• Z54775509

• Inchi： 1S/C10H10O/c1-3-8-11-10-6-4-9(2)5-7-10/h1,4-7H,8H2,2H3
• InChI Key： YGUJJONWSYYYRX-UHFFFAOYSA-N
• SMILES： O(CC#C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 146.07300
• Monoisotopic Mass: 146.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Boiling Point: 227.9±23.0 °C at 760 mmHg
• Flash Point: 84.6°C
• Refractive Index: 1.524
• PSA: 9.23000
• LogP: 2.00700

4-Methyl-phenyl propargyl ether Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃